Cas no 2090225-94-6 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethane-1-sulfonyl chloride
• CAS No: 2090225-94-6
• MF: C₇H₁₀ClN₃O₄S
• MW: 267.689999103546
• CID: 5154257
• PubChem ID: 131529179
• Update Time: 2025-05-23

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanesulfonyl chloride, 3,5-dimethyl-4-nitro-
• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C7H10ClN3O4S/c1-5-7(11(12)13)6(2)10(9-5)3-4-16(8,14)15/h3-4H2,1-2H3
• InChI Key： FZKQNGGJJKDSHQ-UHFFFAOYSA-N
• SMILES： N1(CCS(Cl)(=O)=O)C(C)=C([N+]([O-])=O)C(C)=N1

Additional information on 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethane-1-sulfonyl chloride

2-(3,5-Dimethyl-4-Nitro-1H-Pyrazol-1-Yl)Ethane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2090225-94-6, commonly referred to as 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethane-1-sulfonyl chloride, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a substituted pyrazole ring. The presence of the nitro group and methyl substituents on the pyrazole ring imparts distinctive electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of coordinate covalent catalysis and heterogeneous catalysis. Researchers have demonstrated that the sulfonyl chloride group can act as a versatile linker, enabling the formation of stable metal complexes with transition metals such as palladium and nickel. These complexes have shown promising catalytic activity in reactions such as C-H activation, cross-coupling, and ene reactions, which are critical in the synthesis of complex organic molecules.

In addition to its catalytic applications, this compound has also been explored for its potential in drug discovery. The pyrazole ring, a heterocyclic structure known for its stability and reactivity, is often found in bioactive compounds. The substitution pattern on the pyrazole ring in this compound—specifically the 3,5-dimethyl and 4-nitro groups—contributes to its unique pharmacokinetic properties. Recent research has focused on its ability to modulate enzyme activity and interact with biological targets such as kinases and proteases.

The synthesis of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)ethane-1-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the pyrazole derivative. The introduction of the sulfonyl chloride group is achieved through a Friedel-Crafts-type reaction or via sulfonation followed by chlorination. These methods require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental impact. Regulatory agencies have also expressed interest in evaluating its safety profile for industrial use.

In conclusion, 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-y l)ethane-1-sulfonyl chloride stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.